1,2,2a,3,4,5-Hexahydro-3-aza-acenaphthylene hydrochloride

• Molecular Formula: C11H14ClN
• Molecular Weight: 195.69 g/mol
• IUPAC Name: 5-azatricyclo[6.3.1.04,12]dodeca-1(12),8,10-triene;hydrochloride
• InChI: InChI=1S/C11H13N.ClH/c1-2-8-4-5-10-11(8)9(3-1)6-7-12-10;/h1-3,10,12H,4-7H2;1H
• InChI Key: PKHKNWGPTDPZRW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3C1NCCC3=CC=C2.Cl

Description

1,2,2a,3,4,5-Hexahydro-3-aza-acenaphthylene hydrochloride is a useful research compound. Its molecular formula is C11H14ClN and its molecular weight is 195.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2a,3,4,5-Tetrahydro-2H-3-aza-acenaphthylen-1-one (2 g, 11.5 mmol) in 6 N hydrochloric acid (150 ml) containing 10% Pd/C was hydrogenated at 50 psi of H2 for 24 h. The catalyst was filtered, the solution was basified with 20% NaOH and extracted with dichloromethane (3×150 ml). The organic layers were dried over Na2SO4 and concentrated to dryness to afford a colorless oil (1.6 g, 85% yield) identified as 1,2,2a,3,4,5-Hexahydro-3-aza-acenaphthylene. The addition of 2.8 N hydrochloric acid in ethanol yielded the hydrochloride as a white solid, which was collected by filtration.